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Compound of Interest

Compound Name: 4-Methoxybenzenethiol

Cat. No.: B147237

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methoxybenzenethiol (also known as 4-mercaptoanisole or p-methoxythiophenol), with a
specific focus on its melting and boiling points. This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity

e |IUPAC Name: 4-methoxybenzenethiol

Synonyms: 4-Mercaptoanisole, 4-Methoxythiophenol, p-Methoxybenzenethiol

CAS Number: 696-63-9[1][2][3][4][5][6]

Molecular Formula: C7HsOS[1][4][5][6]

Molecular Weight: 140.20 g/mol [5][6][7]

Physical Properties

4-Methoxybenzenethiol is typically a clear, colorless to light yellow liquid at room temperature

with a characteristic strong and unpleasant odor typical of thiols.[1][3][7] It is generally soluble
in organic solvents like ethanol, ether, benzene, and chloroform, but has limited solubility in
water.[6]

Data Presentation: Summary of Physical Properties
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The following table summarizes the reported melting and boiling points for 4-
Methoxybenzenethiol from various sources. It is important to note the variations in the
reported values, which may be due to different experimental conditions or measurement

techniques.
Physical Property Reported Value(s) Conditions
Melting Point 291.7-295.8 °C (decomposes) Not specified
32.00 °C Not specified
Boiling Point 100-103 °C at 13 mmHg[1][2][3]
227 °C Not specified
228 °C Not specified[6][8][9]
244.00 °C Not specified[7]

There is a significant discrepancy in the reported melting points. The value of 32.00 °C is more
consistent with the observation that 4-Methoxybenzenethiol is a liquid at room temperature.[7]
The higher temperature range of 291.7-295.8 °C is cited with decomposition, suggesting it may
not be a true melting point but rather the temperature at which the compound breaks down.[1]

[2](3][8]

The boiling point is consistently reported at atmospheric pressure in the range of 227-244 °C.
[6][71[8][9] A reduced pressure boiling point is also reported as 100-103 °C at 13 mmHg, which
is @ common practice for compounds that may decompose at their atmospheric boiling point.[1]

[2](3]

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of 4-
Methoxybenzenethiol are not explicitly provided in the referenced literature. However,
standard laboratory techniques for these measurements are well-established.

General Methodology for Melting Point Determination:
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A common method for determining the melting point of a solid is using a melting point
apparatus. A small amount of the crystalline solid is packed into a capillary tube, which is then
placed in the apparatus. The sample is heated at a controlled rate, and the temperature range
from the appearance of the first liquid droplet to the complete melting of the solid is recorded as
the melting point range. For a pure substance, this range is typically narrow.

General Methodology for Boiling Point Determination:

The boiling point of a liquid can be determined by distillation or by using a specialized
apparatus. In a standard distillation setup, the liquid is heated in a flask connected to a
condenser. A thermometer is placed so that the bulb is just below the side arm leading to the
condenser to measure the temperature of the vapor that is in equilibrium with the boiling liquid.
The temperature at which the liquid boils and its vapor condenses is recorded as the boiling
point. For measurements at reduced pressure (vacuum distillation), a vacuum pump is
connected to the apparatus to lower the pressure, and the boiling point is recorded at that
specific pressure.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical substance like 4-Methoxybenzenethiol.
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Caption: Workflow for the characterization of 4-Methoxybenzenethiol's physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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